![molecular formula C19H16ClN3O3 B2590109 N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide CAS No. 1004390-57-1](/img/structure/B2590109.png)
N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
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Description
N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H16ClN3O3 and its molecular weight is 369.81. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
The compound has shown potential antimicrobial properties. A related compound, part of a series synthesized for antimicrobial purposes, displayed significant in vitro antibacterial and antifungal activities, suggesting a potential application for N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide in combating various bacterial and fungal strains (Desai, Shihora, & Moradia, 2007).
Antitumor and Cytotoxicity
Studies on derivatives of pyrazole and pyrazolo[1,5-a]pyrimidine have shown that they exhibit cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential of this compound in cancer research and treatment (Hassan, Hafez, & Osman, 2014). Additionally, novel compounds synthesized with similar structures have shown significant antitumor activity, further supporting the potential application in cancer research (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Biological Active Fabrics
The compound has been a part of studies focusing on the synthesis of novel heterocyclic aryl monoazo organic compounds, including pyridazine derivatives, used for dyeing polyester fabrics. These compounds exhibited not only high efficiency in dyeing but also potent antioxidant, antitumor, and antimicrobial activities, suggesting the use of this compound in the development of sterile or biologically active fabrics (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Inhibition of c-Met Kinase
Novel 4-phenoxypyridine derivatives, containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, were synthesized and evaluated for their in vitro inhibitory activities against c-Met kinase, a target in cancer treatment. The results showed that most compounds had moderate to good antitumor activities, highlighting the potential use of this compound in developing c-Met kinase inhibitors (Liu et al., 2020).
Properties
IUPAC Name |
N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O3/c1-12-3-9-15(10-4-12)23-17(24)11-16(26-2)18(22-23)19(25)21-14-7-5-13(20)6-8-14/h3-11H,1-2H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDKQNYGQDVCGJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC3=CC=C(C=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.